Cas no 753455-45-7 (4-Bromo-6-cyano-benzobthiophene-2-carboxylic Acid Methyl Ester)
753455-45-7 structure
Product Name:4-Bromo-6-cyano-benzobthiophene-2-carboxylic Acid Methyl Ester
CAS No:753455-45-7
MF:C11H6BrNO2S
MW:296.139840602875
MDL:MFCD13180843
CID:1095719
PubChem ID:78357847
Update Time:2025-04-20
4-Bromo-6-cyano-benzobthiophene-2-carboxylic Acid Methyl Ester Chemical and Physical Properties
Names and Identifiers
-
- Benzo[b]thiophene-2-carboxylic acid, 4-bromo-6-cyano-, methyl ester
- Methyl 4-bromo-6-cyano-1-benzothiophene-2-carboxylate
- LogP
- Methyl-4-brom-6-cyan-1-benzothiophen-2-carboxylat
- Methyl 4-bromo-6-cyanobenzo[b]thiophene-2-carboxylate
- CS-B0211
- 753455-45-7
- CS-13540
- Methyl4-bromo-6-cyanobenzo[b]thiophene-2-carboxylate
- AKOS037649740
- 4-Bromo-6-cyano-benzobthiophene-2-carboxylic Acid Methyl Ester
-
- MDL: MFCD13180843
- Inchi: 1S/C11H6BrNO2S/c1-15-11(14)10-4-7-8(12)2-6(5-13)3-9(7)16-10/h2-4H,1H3
- InChI Key: OMXBLPRXQZAGMJ-UHFFFAOYSA-N
- SMILES: BrC1=CC(C#N)=CC2=C1C=C(C(=O)OC)S2
Computed Properties
- Exact Mass: 294.93026g/mol
- Monoisotopic Mass: 294.93026g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 340
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 78.3Ų
4-Bromo-6-cyano-benzobthiophene-2-carboxylic Acid Methyl Ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM336732-100mg |
Methyl 4-bromo-6-cyanobenzo[b]thiophene-2-carboxylate |
753455-45-7 | 95%+ | 100mg |
$252 | 2021-06-16 | |
| Chemenu | CM336732-250mg |
Methyl 4-bromo-6-cyanobenzo[b]thiophene-2-carboxylate |
753455-45-7 | 95%+ | 250mg |
$588 | 2021-06-16 | |
| Chemenu | CM336732-1g |
Methyl 4-bromo-6-cyanobenzo[b]thiophene-2-carboxylate |
753455-45-7 | 95%+ | 1g |
$1092 | 2021-06-16 | |
| Chemenu | CM336732-100mg |
Methyl 4-bromo-6-cyanobenzo[b]thiophene-2-carboxylate |
753455-45-7 | 95%+ | 100mg |
$*** | 2023-03-31 | |
| Chemenu | CM336732-250mg |
Methyl 4-bromo-6-cyanobenzo[b]thiophene-2-carboxylate |
753455-45-7 | 95%+ | 250mg |
$*** | 2023-03-31 | |
| Chemenu | CM336732-1g |
Methyl 4-bromo-6-cyanobenzo[b]thiophene-2-carboxylate |
753455-45-7 | 95%+ | 1g |
$*** | 2023-03-31 | |
| Apollo Scientific | OR510249-100mg |
Methyl 4-bromo-6-cyanobenzo[b]thiophene-2-carboxylate |
753455-45-7 | >98% | 100mg |
£239.00 | 2025-02-20 | |
| ChemScence | CS-B0211-100mg |
Benzo[b]thiophene-2-carboxylic acid, 4-bromo-6-cyano-, methyl ester |
753455-45-7 | 100mg |
$176.0 | 2022-04-26 | ||
| TRC | B413985-10mg |
4-Bromo-6-cyano-benzo[b]thiophene-2-carboxylic Acid Methyl Ester |
753455-45-7 | 10mg |
$ 70.00 | 2022-06-07 | ||
| TRC | B413985-50mg |
4-Bromo-6-cyano-benzo[b]thiophene-2-carboxylic Acid Methyl Ester |
753455-45-7 | 50mg |
$ 230.00 | 2022-06-07 |
4-Bromo-6-cyano-benzobthiophene-2-carboxylic Acid Methyl Ester Related Literature
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
753455-45-7 (4-Bromo-6-cyano-benzobthiophene-2-carboxylic Acid Methyl Ester) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
上海嵘奥生物技术有限公司
Gold Member
CN Supplier
Reagent
烟台朗裕新材料科技有限公司
Gold Member
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Enjia Trading Co., Ltd
Gold Member
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Gold Member
CN Supplier
Bulk